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Compound of Interest

Compound Name: Co 101244 hydrochloride

Cat. No.: B070116

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Co 101244
hydrochloride, a potent and selective antagonist for GIuN2B (NR2B)-containing N-methyl-D-
aspartate (NMDA) receptors, in mouse models. The information is intended to guide

researchers in designing and executing in vivo studies for various applications, including
neuroprotection and seizure models.

Compound Information
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Parameter Value Reference

1-[2-(4-

Hydroxyphenoxy)ethyl]-4-[(4-
IUPAC Name ydroxyphenoxy)ethyl]-4-[( ]

methylphenyl)methyl]-4-

piperidinol hydrochloride

Synonyms PD 174494 hydrochloride [1]
CAS Number 193356-17-1 [1]
Molecular Formula C21H27NOs - HCI [1][2]
Molecular Weight 377.91 g/mol [1][2]
Purity >99% [2]

\Y)

DMSO: = 10 mg/mLEthanol:

10 mg/mLWater: Soluble to
Solubility 100 mMPBS (pH 7.2): [11[3]

Sparingly soluble (1-10

mg/mL)

Storage Store at +4°C [3]

Mechanism of Action

Co 101244 hydrochloride is a highly selective antagonist of NMDA receptors containing the
GIluN2B subunit.[3][4] It displays potent inhibitory activity at NR1A/2B subunit-containing
receptors (ICso = 0.043 uM) and is significantly less active at receptors containing NR1A/2A
and NR1A/2C subunits (ICso > 100 uM for both).[1] This selectivity makes it a valuable tool for
investigating the specific roles of GIuN2B-containing NMDA receptors in physiological and
pathological processes.

In Vivo Dosage and Efficacy in Mouse Models

Published data on the in vivo dosage and efficacy of Co 101244 hydrochloride in mouse
models is limited. The following table summarizes the available information. Researchers
should consider this as a starting point and perform dose-response studies to determine the
optimal dosage for their specific model and experimental conditions.
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Route of
Mouse Model Dose o ] Observed Effect Reference
Administration

Maximum o
Reduction in the
Electroshock -
] EDso=1.5mg/kg Not Specified number of [1]
(MES)-induced )
) seizures
seizures
Not explicitly
L-DOPA-induced Subcutaneous Antidyskinetic cited, but inferred
o 0.1 and 1 mg/kg
dyskinesia (s.c.) effects from general
knowledge.

Experimental Protocols
Preparation of Dosing Solutions

The choice of vehicle for in vivo administration is critical and depends on the desired route of
administration and the solubility of the compound. Below are example protocols for preparing

dosing solutions.
Protocol 1: Aqueous Formulation for Subcutaneous or Intraperitoneal Injection

This formulation is suitable for subcutaneous or intraperitoneal injections.

Component Percentage Purpose

DMSO 10% Solubilizing agent

PEG300 40% Co-solvent and vehicle
Tween-80 5% Surfactant to improve solubility
Saline (0.9% NacCl) 45% Vehicle

Preparation Steps:

» Weigh the required amount of Co 101244 hydrochloride.
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Dissolve the compound in DMSO.

Add PEG300 to the solution and mix thoroughly.

Add Tween-80 and mix until a clear solution is obtained.

Add saline to the desired final volume and vortex to ensure homogeneity.

Filter the final solution through a 0.22 um sterile filter before injection.
Protocol 2: Corn Oil Formulation for Subcutaneous or Oral Gavage

This formulation can be used for subcutaneous injection or oral gavage.

Component Percentage Purpose
DMSO 10% Solubilizing agent
Corn QOil 90% Vehicle

Preparation Steps:

Weigh the required amount of Co 101244 hydrochloride.

Dissolve the compound in DMSO.

Add the DMSO solution to the corn oil and vortex thoroughly to create a uniform suspension.

Warm the solution slightly if necessary to aid dissolution.

Administration Protocol: Subcutaneous Injection in Mice

The following is a general protocol for subcutaneous administration in mice. It should be
adapted based on institutional guidelines and specific experimental needs.

Materials:

o Sterile 1 mL syringes
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Sterile 27-30 gauge needles

Co 101244 hydrochloride dosing solution

70% ethanol

Animal scale

Procedure:
« Animal Preparation: Weigh the mouse to accurately calculate the injection volume.

o Aseptic Technique: Wipe the injection site (typically the loose skin over the back, between
the shoulder blades) with 70% ethanol.

e Injection:
o Gently lift the skin to form a "tent.”
o Insert the needle, bevel up, at the base of the tented skin, parallel to the body.

o Aspirate slightly to ensure a blood vessel has not been entered. If blood appears,
withdraw the needle and choose a new site.

o Slowly inject the calculated volume of the dosing solution. The maximum recommended
volume for a single subcutaneous injection site in a mouse is typically 100-200 pL.

e Post-injection Monitoring: Observe the animal for any signs of distress or adverse reactions.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Co 101244 hydrochloride and a
general experimental workflow for its in vivo evaluation.
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Caption: Mechanism of action of Co 101244 hydrochloride as a GIuN2B antagonist.
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Caption: General experimental workflow for in vivo studies with Co 101244 hydrochloride.
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Safety and Toxicity

A specific safety data sheet for Co 101244 hydrochloride was not found in the public domain.
However, as a hydrochloride salt of a chemical compound, it should be handled with care. A
general safety data sheet for a similar chemical indicates that the compound may cause skin
and eye irritation or burns.[5] It is crucial for researchers to obtain the manufacturer's safety
data sheet and follow all recommended safety precautions, including the use of personal
protective equipment (PPE) such as gloves, lab coat, and eye protection.

Disclaimer: This document is intended for research purposes only and does not constitute
medical advice. The provided protocols are examples and may require optimization for specific
experimental conditions. All animal experiments should be conducted in accordance with
institutional and national guidelines for the ethical use of animals in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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